2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetimidamide
Overview
Description
2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetimidamide, also known as 5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-ylacetimidamide, is an organosulfur compound that is commonly used for its ability to act as an inhibitor for a variety of enzymes and receptors. It has been studied for its potential use in the treatment of a number of diseases, including cancer and diabetes.
Scientific Research Applications
Synthesis and Preclinical Evaluation of Antidepressant Activity
Researchers have synthesized a series of phenyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamides and evaluated their antidepressant and neurotoxicity screening. One compound showed significant reduction in immobility time in both forced swimming and tail suspension tests, indicating potential antidepressant activity without affecting baseline locomotion. This suggests the therapeutic utility of thiophene-based pyrazolines with a carbothioamide tail unit as potential antidepressant medications (Mathew, Suresh, & Anbazhagan, 2014).
Antitumor Evaluation of Heterocyclic Compounds
A study focused on synthesizing heterocyclic compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, revealing high inhibitory effects in antiproliferative activity screening against several human cancer cell lines. This highlights the potential of these compounds in cancer therapy, emphasizing the importance of heterocyclic chemistry in developing new therapeutic agents (Shams, Mohareb, Helal, & Mahmoud, 2010).
In Vitro Antibacterial Activity of Pyrazoline Derivatives
Novel pyrazolines synthesized from -1-[2-(alkoxy) phenyl]-3-(thiophen-2-yl) prop-2-en-1-one exhibited promising in vitro antibacterial activity against a range of bacteria. Two compounds specifically showed significant activity compared to standard antibiotics, underscoring the potential of these derivatives in addressing antibiotic resistance (Rani & Mohamad, 2014).
Anti-Tumor Activity of Bis-Pyrazolyl-Thiazoles
Research into 1,4-bis(1-(5-(aryldiazenyl)thiazol-2-yl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)benzenes demonstrated promising anti-tumor activities against hepatocellular carcinoma cell lines. Specific compounds within this series showed IC50 values indicating strong potential as anti-tumor agents, offering a foundation for further exploration in cancer treatment (Gomha, Edrees, & Altalbawy, 2016).
Anticancer Activity Evaluation of Pyrazole-1-carboximidamides
A study on 3-(Thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboximidamides revealed efficient synthesis under ultrasonic conditions, resulting in compounds with significant inhibitory concentrations against leukemia cell lines. This work demonstrates the utility of ultrasound-promoted synthesis in developing potential anticancer drugs (Santos et al., 2016).
properties
IUPAC Name |
2-(5-cyclopropyl-3-thiophen-3-ylpyrazol-1-yl)ethanimidamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4S/c13-12(14)6-16-11(8-1-2-8)5-10(15-16)9-3-4-17-7-9/h3-5,7-8H,1-2,6H2,(H3,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLBFFWFAPLPGGF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NN2CC(=N)N)C3=CSC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetimidamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.